Cas no 22899-57-6 (4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-amine)

• Product Name: 4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-amine
• CAS No: 22899-57-6
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 1415248
• PubChem ID: 17011160
• Update Time: 2025-06-09

4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazol-3-amine, 4-(3,4-dimethylphenyl)-
• 4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-amine
• NS-01739
• 22899-57-6
• AKOS002329897
• STL230786
• CS-0328282

• Inchi： 1S/C10H11N3O/c1-6-3-4-8(5-7(6)2)9-10(11)13-14-12-9/h3-5H,1-2H3,(H2,11,13)
• InChI Key： HJUUDZMTOBNFHQ-UHFFFAOYSA-N
• SMILES： O1N=C(C(C2C=CC(C)=C(C)C=2)=N1)N

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94

Additional information on 4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-amine

Comprehensive Overview of 4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-amine (CAS No. 22899-57-6)

4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-amine (CAS No. 22899-57-6) is a specialized organic compound belonging to the oxadiazole family. This heterocyclic molecule features a 1,2,5-oxadiazole core substituted with an amine group and a 3,4-dimethylphenyl moiety. Its unique structure makes it a subject of interest in various research fields, particularly in medicinal chemistry and material science. The compound's CAS number 22899-57-6 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance.

In recent years, the demand for heterocyclic compounds like 4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-amine has surged due to their potential applications in drug discovery and advanced materials. Researchers are particularly intrigued by its pharmacological properties, which may include anti-inflammatory or antimicrobial effects. The compound's oxadiazole ring is known for its stability and ability to participate in hydrogen bonding, making it a valuable scaffold in rational drug design.

The synthesis of CAS 22899-57-6 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Its molecular weight of 189.23 g/mol and specific physicochemical properties contribute to its diverse research applications.

From an industrial perspective, 4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-amine has shown promise in the development of organic electronic materials. Its conjugated system and electron-rich nature make it a candidate for OLED technologies and photovoltaic devices. This aligns with current market trends focusing on sustainable energy solutions and advanced display technologies.

Quality control is paramount when working with CAS 22899-57-6. Reputable suppliers provide detailed certificates of analysis and ensure proper storage conditions to maintain stability. Researchers often inquire about the compound's solubility profile, which includes moderate solubility in common organic solvents like DMSO and methanol, but limited solubility in water.

The safety profile of 4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-amine is an important consideration for laboratory personnel. While not classified as highly hazardous, standard laboratory safety protocols should be followed when handling this chemical compound. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes for oxadiazole derivatives like 22899-57-6. This includes catalyst optimization and solvent reduction strategies that minimize environmental impact while maintaining high yields. Such approaches resonate with the growing emphasis on eco-friendly chemical processes in both academic and industrial settings.

The patent landscape surrounding 4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-amine reveals ongoing innovation in its applications. Recent filings suggest potential uses in agrochemical formulations and specialty coatings, indicating expanding commercial interest in this chemical entity. Intellectual property considerations are therefore important for organizations working with this compound.

For researchers seeking CAS 22899-57-6, it's crucial to source from reliable suppliers who can provide comprehensive technical support. Frequently asked questions include inquiries about storage conditions (typically recommended at 2-8°C), shipping requirements, and custom synthesis options for modified derivatives. The global market for such specialty chemicals continues to grow, driven by pharmaceutical and materials science research.

Analytical method development for 4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-amine represents another area of active research. Scientists are refining chromatographic techniques to achieve better separation and quantification, particularly for impurity profiling. These advancements support quality assurance in both research and potential commercial applications.

The future research directions for CAS 22899-57-6 may include exploration of its biological activity through high-throughput screening, investigation of its coordination chemistry with metal ions, or development of novel polymeric materials incorporating its structure. Such multidisciplinary applications highlight the versatility of this oxadiazole derivative in contemporary chemical research.